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Compound of Interest

Compound Name: GW 841819X

Cat. No.: B607898 Get Quote

Technical Support Center: GW 841819X
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of GW 841819X, a potent BET

bromodomain inhibitor. Adherence to these guidelines is crucial for maintaining the compound's

integrity and ensuring the validity of experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid GW 841819X?

For long-term storage, solid GW 841819X should be kept in a dry, dark environment at -20°C.

[1][2] When stored properly, the compound is expected to be stable for over two years.[1] For

short-term storage (days to weeks), a temperature of 0 - 4°C is acceptable.[1]

Q2: How should I store GW 841819X in solution?

Stock solutions of GW 841819X, typically prepared in DMSO, should be stored at -80°C for

long-term stability, which can be up to one year.[2] For short-term storage of solutions (days to

weeks), 0 - 4°C is suitable.[1] It is important to use tightly sealed containers to prevent solvent

evaporation and contamination.

Q3: Is GW 841819X sensitive to light or moisture?
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Yes, GW 841819X should be protected from light.[1][3] It is also recommended to store it in a

dry environment to prevent potential degradation from humidity, which can cause powders to

cake or harden.[4] Using a desiccator for storage of the solid compound is a good practice.

Q4: What are the signs of potential degradation of GW 841819X?

Visual signs of degradation in the solid compound can include a change in color or appearance

from its typical solid powder form.[1][5] For solutions, precipitation or color change may indicate

degradation or solubility issues. If you suspect degradation, it is recommended to use a fresh

vial of the compound for your experiments.

Q5: What solvents are compatible with GW 841819X?

GW 841819X is soluble in DMSO.[1] It is not soluble in water.[1] When preparing stock

solutions, ensure you are using an appropriate solvent and concentration for your experimental

needs.
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Issue Possible Cause Recommended Action

Unexpected or inconsistent

experimental results.

Compound degradation due to

improper storage.

Verify storage conditions

(temperature, light exposure).

Use a fresh vial of GW

841819X from proper long-

term storage. Prepare a fresh

stock solution.

Difficulty dissolving the solid

compound.

Compound may have

absorbed moisture.

Ensure the compound is

brought to room temperature

before opening the vial to

prevent condensation. Store in

a desiccator.

Precipitate forms in the stock

solution upon thawing.

The concentration may be too

high for the solvent at lower

temperatures.

Gently warm the solution and

vortex to redissolve. Consider

preparing a lower

concentration stock solution for

long-term storage.

Visible change in the

appearance of the solid

compound.

Potential degradation or

contamination.

Do not use the compound.

Dispose of it according to your

institution's chemical waste

disposal guidelines.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Acclimatization: Allow the vial of solid GW 841819X to equilibrate to room temperature for at

least 30 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of GW 841819X powder in a sterile

microcentrifuge tube. The molecular weight of GW 841819X is 487.94 g/mol .[1][5]

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a 10 mM

concentration.
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Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may aid in dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed, light-protected tubes. Store the aliquots at -80°C for long-term storage.
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Workflow for Optimal Long-Term Storage of GW 841819X

Receiving and Initial Handling

Storage Options

Solid Storage Protocol Solution Storage Protocol
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Equilibrate to Room Temperature
(before first opening)

Solid Compound Stock Solution

Store at -20°C Prepare aliquots in DMSO

Protect from light

Store in a desiccator

Store at -80°C

Use light-protecting tubes

Click to download full resolution via product page

Caption: Workflow for the optimal long-term storage of GW 841819X.
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Troubleshooting Guide for GW 841819X Storage Issues

Problem Encountered
(e.g., inconsistent results, visible changes)

Check Storage Conditions

Is storage temperature correct?
(-20°C for solid, -80°C for solution)

Is compound protected from light?

Yes

Use a fresh aliquot/vial

No

Was the vial equilibrated to RT
before opening?

Yes No

Prepare fresh stock solution

No

Contact Supplier for Technical Support

Yes

Issue Persists

Dispose of compromised compound
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Caption: A logical troubleshooting guide for storage-related issues with GW 841819X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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